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Compound of Interest

Compound Name: 3'-Fluoroaminopterin

Cat. No.: B1664136 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the proper

disposal of 3'-Fluoroaminopterin. As a fluorinated derivative of aminopterin, a potent antifolate

and cytotoxic agent, 3'-Fluoroaminopterin requires stringent handling and disposal protocols

to ensure personnel safety and environmental protection. Adherence to these procedures is

critical for minimizing exposure risks and complying with regulatory standards.

I. Understanding the Hazard Profile
3'-Fluoroaminopterin is a hazardous compound that is toxic if swallowed, in contact with skin,

or if inhaled.[1] It can cause skin and serious eye irritation, may cause respiratory irritation, and

may cause damage to organs through prolonged or repeated exposure.[1] Due to its high

toxicity, all waste materials contaminated with this compound must be treated as hazardous

waste.

II. Quantitative Data Summary
While specific quantitative toxicity data for 3'-Fluoroaminopterin is not readily available, the

data for the closely related parent compound, aminopterin, provides a strong indication of its

high toxicity. This information should be used to inform risk assessments and handling

procedures.
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Property Value (for Aminopterin) Reference

Molecular Formula C₁₉H₂₀N₈O₅ [2][3]

Molecular Weight 440.4 g/mol [3]

Appearance Crystalline solid

Acute Toxicity (Oral) LDLo (Rat): 2.5 mg/kg

Storage Temperature -20°C

Solubility
Slightly soluble in ethanol and

water

Disclaimer: The values in this table, particularly the toxicity data, are for the parent compound

aminopterin and should be used as a conservative estimate for the hazards of 3'-
Fluoroaminopterin. Always consult the specific Safety Data Sheet (SDS) for the product you

are using.

III. Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling 3'-Fluoroaminopterin in any

form (solid, solution, or waste).

Hand Protection: Wear two pairs of nitrile gloves.

Eye Protection: Use chemical safety goggles.

Skin and Body Protection: A full-length laboratory coat, preferably disposable, is required.

Respiratory Protection: For all work with the solid compound or if there is a risk of aerosol

generation, use a NIOSH-approved respirator with a particulate filter. All handling of the solid

compound should be performed in a certified chemical fume hood.

IV. Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of 3'-
Fluoroaminopterin and contaminated materials.
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Step 1: Waste Segregation and Collection

Solid Waste:

Collect all solid waste contaminated with 3'-Fluoroaminopterin, including unused

compound, contaminated personal protective equipment (gloves, disposable lab coats),

weigh boats, and plasticware, in a dedicated, clearly labeled hazardous waste container.

The container must be made of a material compatible with the chemical and have a

secure, sealable lid.

Label the container with "Hazardous Waste," "Cytotoxic," and the full chemical name: "3'-
Fluoroaminopterin."

Liquid Waste:

Collect all liquid waste containing 3'-Fluoroaminopterin in a dedicated, leak-proof, and

shatter-resistant hazardous waste container.

Do not mix with other solvent waste streams unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) office.

Label the container with "Hazardous Waste," "Cytotoxic," and the full chemical name and

approximate concentration.

Sharps Waste:

Any sharps (needles, scalpels, etc.) contaminated with 3'-Fluoroaminopterin must be

placed directly into a designated, puncture-proof sharps container labeled for cytotoxic

waste.

Step 2: Decontamination of Work Surfaces and Equipment

Thoroughly decontaminate all surfaces and non-disposable equipment that have come into

contact with 3'-Fluoroaminopterin.

A solution of sodium hypochlorite (bleach) can be effective for the inactivation of related

compounds like methotrexate and may be a suitable decontamination agent. However, the
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efficacy for 3'-Fluoroaminopterin should be confirmed, and the decontamination procedure

should be approved by your institution's EHS office.

All cleaning materials (wipes, absorbent pads) used for decontamination must be disposed

of as solid hazardous waste.

Step 3: Storage of Hazardous Waste

Store the sealed and labeled hazardous waste containers in a designated, secure area away

from general laboratory traffic.

The storage area should be clearly marked as a "Hazardous Waste Accumulation Area."

Ensure that incompatible waste types are segregated.

Step 4: Final Disposal

Arrange for the collection and disposal of the hazardous waste through your institution's EHS

office or a licensed hazardous waste disposal contractor.

Never dispose of 3'-Fluoroaminopterin down the drain or in the regular trash.

Provide the waste disposal contractor with a complete and accurate description of the waste,

including the chemical name and any other relevant hazard information.

V. Spill Management
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Evacuate and Secure: Immediately evacuate all non-essential personnel from the spill area

and restrict access.

Ventilate: Ensure the area is well-ventilated. If the spill occurs in a fume hood, keep it

running.

Personal Protective Equipment: Before attempting to clean the spill, don the appropriate

PPE as described in Section III.
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Containment and Cleanup:

For solid spills, carefully cover the powder with a damp paper towel to avoid generating

dust. Gently scoop the material into the designated solid hazardous waste container.

For liquid spills, cover with an inert absorbent material (e.g., vermiculite, sand). Scoop the

absorbed material into the solid hazardous waste container.

Decontamination: Decontaminate the spill area as described in Step 2 of the disposal

protocol.

Reporting: Report the spill to your laboratory supervisor and your institution's EHS office

immediately.

VI. Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 3'-Fluoroaminopterin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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